Cas no 922054-39-5 (2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide)
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
- F2276-0074
- 922054-39-5
- 2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)acetamide
- 2-ethoxy-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)acetamide
- AKOS024635377
-
- Inchi: 1S/C14H18N2O4/c1-3-19-9-13(17)15-10-4-5-12-11(8-10)14(18)16(2)6-7-20-12/h4-5,8H,3,6-7,9H2,1-2H3,(H,15,17)
- InChI Key: MRSIMZCDJZTQGD-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(N(C)CC1)=O)NC(COCC)=O
Computed Properties
- Exact Mass: 278.12665706g/mol
- Monoisotopic Mass: 278.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.9Ų
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2276-0074-2μmol |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2276-0074-5μmol |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2276-0074-10μmol |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2276-0074-20μmol |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2276-0074-1mg |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2276-0074-2mg |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2276-0074-3mg |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2276-0074-4mg |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2276-0074-5mg |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2276-0074-10mg |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide |
922054-39-5 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
Compound CAS No. 922054-39-5: 2-Ethoxy-N-(4-Methyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Acetamide
The compound 2-Ethoxy-N-(4-Methyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Acetamide, identified by the CAS registry number 922054-39-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a benzoxazepine ring system with specific substituents that contribute to its unique properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.
The molecular structure of 2-Ethoxy-N-(4-Methyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Acetamide is characterized by a benzoxazepine core—a seven-membered ring containing oxygen and nitrogen atoms. The substituents on this core include an ethoxy group at position 7 and a methyl group at position 4. The presence of these groups significantly influences the compound's physical and chemical properties. For instance, the ethoxy group introduces electron-donating effects, which can enhance the compound's solubility in organic solvents. Meanwhile, the methyl group contributes to steric effects that may influence the compound's reactivity in various chemical reactions.
Recent studies have highlighted the potential of CAS No. 922054-39-5 as a precursor in the synthesis of bioactive molecules. Its unique structure makes it an ideal candidate for exploring novel drug delivery systems and therapeutic agents. For example, researchers have reported that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings underscore its potential application in the development of medications targeting chronic inflammatory diseases.
In terms of synthesis, 2-Ethoxy-N-(4-Methyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Acetamide can be synthesized through a multi-step process involving nucleophilic substitutions and cyclization reactions. The synthesis typically begins with the preparation of an appropriate benzoxazepine derivative followed by functionalization to introduce the ethoxy and methyl groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.
The pharmacological properties of this compound have been studied extensively in vitro and in vivo models. Research indicates that it exhibits selective binding affinity towards certain cellular receptors, suggesting its potential role in modulating cellular signaling pathways. Furthermore, recent studies have explored its role in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's disease. These findings highlight its potential as a lead compound for drug discovery efforts.
From an environmental standpoint, the stability and biodegradability of CAS No. 922054-39-based compounds are critical considerations for their safe use in industrial applications. Recent eco-toxicological assessments suggest that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further studies are required to fully understand its long-term environmental impact.
In conclusion, Compound CAS No. 922054-39-based systems represent a promising avenue for advancing chemical innovation across multiple disciplines. Its unique structural features and bioactive properties make it a valuable tool for researchers seeking to develop novel materials and therapeutic agents.
922054-39-5 (2-ethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)